Cas no 88238-58-8 (Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester)

Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester structure
88238-58-8 structure
Product Name:Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester
CAS No:88238-58-8
MF:C13H21NO6
MW:287.30894446373
CID:640164
PubChem ID:58876322
Update Time:2025-04-19

Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (acetylamino)(4-oxobutyl)-, diethyl ester
    • diethyl 2-acetamido-2-(4-oxobutyl)propanedioate
    • SCHEMBL14503012
    • 88238-58-8
    • DTXSID60730472
    • Diethyl acetamido(4-oxobutyl)propanedioate
    • Inchi: 1S/C13H21NO6/c1-4-19-11(17)13(14-10(3)16,8-6-7-9-15)12(18)20-5-2/h9H,4-8H2,1-3H3,(H,14,16)
    • InChI Key: NATDIINTRPUQMZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CCCC=O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 287.13688739g/mol
  • Monoisotopic Mass: 287.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 98.8Ų
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